2-((2-phenyl-5-(p-tolyl)-1H-imidazol-4-yl)thio)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[[5-(4-methylphenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C21H18N4OS2/c1-14-7-9-15(10-8-14)18-20(25-19(24-18)16-5-3-2-4-6-16)28-13-17(26)23-21-22-11-12-27-21/h2-12H,13H2,1H3,(H,24,25)(H,22,23,26)
• InChI Key: NLRIVDFVKBIEBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(N=C(N2)C3=CC=CC=C3)SCC(=O)NC4=NC=CS4
• Molecular Formula: C21H18N4OS2
• Molecular Weight: 406.5 g/mol

Description

2-((2-phenyl-5-(p-tolyl)-1H-imidazol-4-yl)thio)-N-(thiazol-2-yl)acetamide, also known as PTAA, is a chemical compound that has been extensively studied for its potential applications in various scientific fields.

Mechanism of Action

Target of Action

Compounds with similar structures, such as those containing benzimidazole moieties, have been found to interact with key functional proteins in bacterial cell division .

Mode of Action

It’s worth noting that similar compounds have been shown to exhibit antimicrobial activity . This suggests that the compound may interact with its targets, leading to inhibition of bacterial growth or other microbial activities.

Biochemical Pathways

Compounds with similar structures have been associated with the disruption of bacterial cell division , which could imply an effect on the cell cycle or related biochemical pathways.

Result of Action

Based on the antimicrobial activity of similar compounds , it can be inferred that the compound may lead to the inhibition of bacterial growth or other microbial activities.

Advantages and Limitations for Lab Experiments

One advantage of using 2-((2-phenyl-5-(p-tolyl)-1H-imidazol-4-yl)thio)-N-(thiazol-2-yl)acetamide in lab experiments is its versatility, as it has potential applications in various scientific fields. Another advantage is its relatively simple synthesis method. However, one limitation is the lack of information on its toxicity and potential side effects, which can limit its use in certain applications.

Future Directions

There are several future directions for research on 2-((2-phenyl-5-(p-tolyl)-1H-imidazol-4-yl)thio)-N-(thiazol-2-yl)acetamide. In anticancer research, future studies could focus on optimizing the dosage and delivery method of this compound to maximize its effectiveness and minimize potential side effects. In enzyme inhibition research, future studies could focus on identifying new enzymes that this compound can inhibit and investigating the physiological effects of such inhibition. In corrosion inhibition research, future studies could focus on optimizing the formulation of this compound-based corrosion inhibitors to improve their effectiveness and durability.

Synthesis Methods

The synthesis of 2-((2-phenyl-5-(p-tolyl)-1H-imidazol-4-yl)thio)-N-(thiazol-2-yl)acetamide involves a multi-step process that includes the reaction of 2-phenyl-5-(p-tolyl)-1H-imidazole-4-carbaldehyde with thiosemicarbazide, followed by the reaction of the resulting compound with 2-bromoacetic acid and thiazole-2-amine. The final product is obtained through a purification process that involves recrystallization.

Scientific Research Applications

2-((2-phenyl-5-(p-tolyl)-1H-imidazol-4-yl)thio)-N-(thiazol-2-yl)acetamide has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been investigated for its potential as an anticancer agent, as it has been shown to induce apoptosis in cancer cells. In biochemistry, this compound has been studied for its ability to inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase. In materials science, this compound has been investigated for its potential as a corrosion inhibitor.